Cas no 923211-58-9 (4-5-(2-ethoxyphenyl)-3-(2-methanesulfonamidophenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid)

• Product Name: 4-5-(2-ethoxyphenyl)-3-(2-methanesulfonamidophenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid
• CAS No: 923211-58-9
• MF: C₂₂H₂₅N₃O₆S
• MW: 459.515404462814
• CID: 5906383
• PubChem ID: 16376820
• Update Time: 2025-07-02

4-5-(2-ethoxyphenyl)-3-(2-methanesulfonamidophenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 923211-58-9
• F3258-0063
• AKOS016037873
• 4-[3-(2-ethoxyphenyl)-5-[2-(methanesulfonamido)phenyl]-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid
• AKOS001302916
• 4-(5-(2-ethoxyphenyl)-3-(2-(methylsulfonamido)phenyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-oxobutanoic acid
• 4-[5-(2-ethoxyphenyl)-3-(2-methanesulfonamidophenyl)-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid
• Z220617918
• 4-5-(2-ethoxyphenyl)-3-(2-methanesulfonamidophenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid

• Inchi： 1S/C22H25N3O6S/c1-3-31-20-11-7-5-9-16(20)19-14-18(23-25(19)21(26)12-13-22(27)28)15-8-4-6-10-17(15)24-32(2,29)30/h4-11,19,24H,3,12-14H2,1-2H3,(H,27,28)
• InChI Key： DTFQOIYJEYIOPE-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=CC=1C1CC(C2C=CC=CC=2OCC)N(C(CCC(=O)O)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 459.14640670g/mol
• Monoisotopic Mass: 459.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 134Ų

Additional information on 4-5-(2-ethoxyphenyl)-3-(2-methanesulfonamidophenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid

Comprehensive Analysis of 4-5-(2-ethoxyphenyl)-3-(2-methanesulfonamidophenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid (CAS No. 923211-58-9)

The compound 4-5-(2-ethoxyphenyl)-3-(2-methanesulfonamidophenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid (CAS No. 923211-58-9) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrazoline core and sulfonamide functional group make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of inflammatory pathways, given the growing demand for novel anti-inflammatory agents in treating chronic diseases like arthritis and autoimmune disorders.

In recent years, the scientific community has focused on small-molecule inhibitors targeting specific enzymes or receptors. The 4,5-dihydro-1H-pyrazole scaffold in this compound is known for its bioactivity, often linked to cyclooxygenase (COX) inhibition—a key mechanism in pain and inflammation management. This aligns with current trends in personalized medicine, where patients seek alternatives to traditional NSAIDs with fewer side effects. The methanesulfonamidophenyl moiety further enhances its binding affinity, a feature frequently explored in drug discovery pipelines.

From a synthetic chemistry perspective, the ethoxyphenyl and oxobutanoic acid groups contribute to the molecule's solubility and pharmacokinetic properties, critical factors in oral bioavailability. These attributes are highly relevant to modern formulation science, as researchers aim to improve drug delivery systems. Additionally, the compound's CAS No. 923211-58-9 serves as a unique identifier in global chemical databases, facilitating collaborative studies across academia and industry.

Environmental and green chemistry considerations are also shaping research around this compound. With increasing scrutiny on sustainable synthesis methods, scientists are investigating eco-friendly routes to produce derivatives of 4-5-(2-ethoxyphenyl)-3-(2-methanesulfonamidophenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid. This aligns with broader efforts to reduce waste and energy consumption in pharmaceutical manufacturing—a topic frequently searched in AI-driven chemical optimization platforms.

Another area of interest is the compound's potential role in metabolic disorders. Preliminary studies suggest interactions with PPAR receptors, which regulate glucose and lipid metabolism. Given the global rise in diabetes and obesity, such findings could position this molecule as a scaffold for next-generation metabolic syndrome therapeutics. This connection to prevalent health issues enhances its visibility in medical literature and patent filings.

In conclusion, 4-5-(2-ethoxyphenyl)-3-(2-methanesulfonamidophenyl)-4,5-dihydro-1H-pyrazol-1-yl-4-oxobutanoic acid represents a multifaceted research subject bridging medicinal chemistry, drug development, and molecular biology. Its structural complexity and functional versatility continue to inspire innovative applications, making it a compelling case study for both early-career researchers and seasoned professionals in the life sciences.